7-(6-O-(5-carboxypentyl)-3,4-dideoxyhex-3-enopyranosyl-2-ulose)theophylline
7-(6-O-(5-carboxypentyl)-3,4-dideoxyhex-3-enopyranosyl-2-ulose)theophylline
Brand Name:
Vulcanchem
CAS No.:
107838-94-8
VCID:
VC0025561
InChI:
InChI=1S/C19H24N4O7/c1-21-16-15(17(27)22(2)19(21)28)20-11-23(16)18-13(24)8-7-12(30-18)10-29-9-5-3-4-6-14(25)26/h7-8,11-12,18H,3-6,9-10H2,1-2H3,(H,25,26)/t12-,18-/m0/s1
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N=CN2C3C(=O)C=CC(O3)COCCCCCC(=O)O
Molecular Formula:
C19H24N4O7
Molecular Weight:
420.4 g/mol
7-(6-O-(5-carboxypentyl)-3,4-dideoxyhex-3-enopyranosyl-2-ulose)theophylline
CAS No.: 107838-94-8
Main Products
VCID: VC0025561
Molecular Formula: C19H24N4O7
Molecular Weight: 420.4 g/mol
| CAS No. | 107838-94-8 |
|---|---|
| Product Name | 7-(6-O-(5-carboxypentyl)-3,4-dideoxyhex-3-enopyranosyl-2-ulose)theophylline |
| Molecular Formula | C19H24N4O7 |
| Molecular Weight | 420.4 g/mol |
| IUPAC Name | 6-[[(2S,6S)-6-(1,3-dimethyl-2,6-dioxopurin-9-yl)-5-oxo-2H-pyran-2-yl]methoxy]hexanoic acid |
| Standard InChI | InChI=1S/C19H24N4O7/c1-21-16-15(17(27)22(2)19(21)28)20-11-23(16)18-13(24)8-7-12(30-18)10-29-9-5-3-4-6-14(25)26/h7-8,11-12,18H,3-6,9-10H2,1-2H3,(H,25,26)/t12-,18-/m0/s1 |
| Standard InChIKey | BBNUVZSDGRQNJJ-SGTLLEGYSA-N |
| Isomeric SMILES | CN1C2=C(C(=O)N(C1=O)C)N=CN2[C@@H]3C(=O)C=C[C@H](O3)COCCCCCC(=O)O |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N=CN2C3C(=O)C=CC(O3)COCCCCCC(=O)O |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N=CN2C3C(=O)C=CC(O3)COCCCCCC(=O)O |
| Synonyms | 7-(6-O-(5-carboxypentyl)-3,4-dideoxyhex-3-enopyranosyl-2-ulose)theophylline CPD-TH |
| PubChem Compound | 129982 |
| Last Modified | Nov 11 2021 |
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